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An In-depth Technical Guide to the NF-8601II Network Cable Tester for Research Laboratories

In modern research and drug development, the integrity of the digital infrastructure is as critical

as the calibration of laboratory instruments. The vast amounts of data generated, from genomic

sequencing to high-throughput screening, rely on a robust and reliable network for

transmission, storage, and analysis. The NF-8601II network cable tester is a versatile tool

designed to ensure the physical layer of this infrastructure meets the required performance

standards. This guide provides a technical overview and detailed protocols for its use in a

scientific research environment.

System Components and Specifications
The NF-8601II system consists of three main components: the main tester, a receiver, and a

remote identifier.[1] The main tester features a 3.7-inch color LCD screen for displaying results

and is powered by a rechargeable lithium battery.[1][2] It is a multifunction device capable of

measuring cable length, tracing cables, performing continuity tests, and executing PoE (Power

over Ethernet) and PING functions.[1][3]

Technical Specifications
The operational parameters of the NF-8601II are critical for understanding its capabilities and

limitations within a laboratory setting.
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Parameter Specification

Supported Cable Types
STP/UTP (CAT5e, CAT6, CAT6a, CAT7),

Telephone, Coaxial, USB[2][4][5]

Display
2.8 or 3.7-inch Color LCD (320x240 resolution)

[2][6]

Power Supply
3.7V 1800mAh Rechargeable Lithium Battery[2]

[3][6]

Dimensions (Main Tester) 173 x 92 x 34 mm[2]

Dimensions (Receiver) 183 x 58 x 35 mm[2]

Dimensions (Remote) 106 x 32 x 30 mm[2]

Measurement Specifications
Accurate measurement is paramount for diagnosing network faults. The NF-8601II utilizes Time

Domain Reflectometry (TDR) to accurately measure cable length and identify the distance to

faults.[7]

Measurement Function Specification

Max. Wiremap Distance 2000 m[6]

Max. Tracing Distance 2000 m[6]

Max. Cable Length Measurement 2000 m[1][3][8]

Min. Calibration Distance >10 m[1][2][6]

Length Calibration Precision 2% (+/- 0.5m)[1][2][3]

Length Measurement Accuracy 3% (+/- 0.5m) after calibration[1][2][3]

Display Units Meters, Feet, Yards[1][2][8]

Experimental Protocols
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The following protocols detail the methodologies for conducting key network cable tests using

the NF-8601II.

Protocol 1: Cable Length and Fault Location
Measurement
This protocol measures the length of a cable and identifies the location of any open or short

circuits.

Methodology:

Power on the main tester.

Connect one end of the cable to be tested to the "MAIN" RJ45 port on the main tester.[1] Do

not connect the other end to the remote unit for this test.[8]

From the main menu, navigate to and select the "Cable Length" function.

The device will use TDR to send a signal down the cable and measure the time it takes for

the reflection to return.

The screen will display the total length of the cable. If a fault such as an open or short is

detected, the tester will display the distance to the fault location.[8]

For maximum accuracy, perform a calibration with a known length of the same cable type

first.[1][2][3]

Protocol 2: Wiremap and Crosstalk Testing
This protocol verifies the correct pin-to-pin wiring (wiremap) and tests for crosstalk between

pairs, a common cause of slow network speeds.[8][9]

Methodology:

Connect one end of the network cable to the "MAIN" RJ45 port on the main tester.

Connect the other end of the cable to the corresponding RJ45 port on the remote identifier.
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From the main menu, select the "Wire mapping" or a similar continuity test function.

The tester will display the pin configuration (1 through 8) and indicate any faults such as

open, short, cross, reverse, or split pairs.[8]

To test for crosstalk, navigate to the "Crosstalk" function from the main menu.[9]

The device will analyze the signal bleed between wire pairs and display the results,

indicating which pairs are affected.[9]

Protocol 3: PoE and PING Testing
This protocol is used to validate Power over Ethernet availability and test network connectivity

and performance.

Methodology:

PoE Test:

Connect the network cable from a PoE-enabled switch or injector to the "PoE/PING" port

on the main tester.[1]

Select the "PoE" function.

The device will identify which pins are providing power and display the measured voltage.

[6][7]

PING Test:

Connect a network cable from an active network port to the "PoE/PING" port on the main

tester.

Select the "PING" function.

Configure the target IP address.

The tester will send PING requests and display network performance data, including data

packet status and minimum/maximum response times.[6][7]
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Visualized Workflows and Relationships
Diagrams created using the DOT language provide clear visual representations of testing

processes and logical relationships.
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Test Selection

Analysis & Results

Power On NF-8601II

Connect Cable to
Main Tester & Remote

Main Menu

Wiremap Test Length Test PoE / PING Test Cable Scan

View Results on LCD

Store / Export Data

Click to download full resolution via product page

General Testing Workflow with the NF-8601II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atel.com.pl [atel.com.pl]

2. manuals.plus [manuals.plus]

3. konturm.ru [konturm.ru]

4. manuals.plus [manuals.plus]

5. manualpdf.in [manualpdf.in]

6. helptechco.com [helptechco.com]

7. helptechco.com [helptechco.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1167758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167758?utm_src=pdf-custom-synthesis
https://www.atel.com.pl/doc/nf-8601_manual_Eng.pdf
https://manuals.plus/kelushi/nf-8601-multi-functional-network-cable-tester-manual
http://www.konturm.ru/catalogy/paspeng/nf-8601.pdf
https://manuals.plus/m/d0483efe10a4af1825add3e42f4fcb4d1ec447660e59a2b6e94cf27e045d5e7a
https://www.manualpdf.in/noyafa/nf-8601/manual
https://www.helptechco.com/content/NF-8601
https://www.helptechco.com/content/NF-8601S
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. propribory.ru [propribory.ru]

9. NOYAFA NF-8601 INSTRUCTION MANUAL Pdf Download | ManualsLib [manualslib.com]

To cite this document: BenchChem. [NF 86II network cable tester for research labs].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167758#nf-86ii-network-cable-tester-for-research-
labs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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